Cas no 76606-39-8 (1-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine)

1-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine is a fluorinated pyrazole derivative characterized by its amine functionality at the 5-position and a methyl substituent at the 3-position of the pyrazole ring. The 4-fluorophenyl group enhances its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structural features make it suitable for further functionalization, particularly in the development of biologically active compounds. The fluorine atom contributes to improved metabolic stability and binding affinity in target molecules. This compound is typically utilized in research settings for the synthesis of heterocyclic scaffolds, offering a balance of reactivity and stability under standard reaction conditions. Proper handling and storage are recommended to maintain its integrity.

1-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine structure

76606-39-8 structure

Product Name:1-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine

CAS No:76606-39-8

MF:C₁₀H₁₀FN₃

MW:191.204905033112

MDL:MFCD02720648

CID:574602

PubChem ID:2380354

Update Time:2025-10-16

1-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 1-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine
- 1H-Pyrazol-5-amine,1-(4-fluorophenyl)-3-methyl-
- 2-(4-FLUORO-PHENYL)-5-METHYL-2H-PYRAZOL-3-YLAMINE
- 1-(4-fluorophenyl)-3-methyl-5-aminopyrazole
- 1-(4-fluorophenyl)-3-methylpyrazole-5-ylamine
- 2-(4-Fluoro-phenyl)-5-methyl-2H-pyrazol-3-ylam
- 2-(4-fluorophenyl)-5-methyl-2H-pyrazol-3-ylamine
- 5-amino-1-(4-fluorophenyl)-3-methylpyrazole
- 5-Amino-1-(4-fluorophenyl)-3-methyl-pyrazole
- AC1M5KOI
- AC1Q2PM1
- AG-H-05806
- Enamine_002020
- SCHEMBL6284416
- CS-0061402
- 1-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine, AldrichCPR
- F53307
- 2-(4-Fuoro-phenyl)-5-methyl-2H-pyrazol-3-ylamine, AldrichCPR
- EN300-02446
- SY082868
- DTXSID50368329
- AB90929
- BB 0256679
- 76606-39-8
- AKOS000122205
- HMS3433L17
- Z55148898
- KS-6919
- HMS1399L18
- 2-(4-fluorophenyl)-5-methylpyrazol-3-amine
- CCG-125425
- TZLARBJWGJNNIP-UHFFFAOYSA-N
- MFCD02720648
- ALBB-006691
- BBL029759
- 2-(4-Fluorophenyl)-5-Methyl-Pyrazol-3-Amine
- STK350772
- MDL： MFCD02720648
- Inchi： 1S/C10H10FN3/c1-7-6-10(12)14(13-7)9-4-2-8(11)3-5-9/h2-6H,12H2,1H3
- InChI Key： TZLARBJWGJNNIP-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)N1C(=CC(C)=N1)N

Computed Properties

Exact Mass: 191.086
Monoisotopic Mass: 191.086
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 43.8Å²

Experimental Properties

Density: 1.26
Boiling Point: 326.9°C at 760 mmHg
Flash Point: 151.5°C
Refractive Index: 1.607

1-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine Pricemore >>

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